2-[(3-phenoxypropyl)thio]-1,3-benzothiazole

• IUPAC Name: 2-(3-phenoxypropylsulfanyl)-1,3-benzothiazole
• InChI: InChI=1S/C16H15NOS2/c1-2-7-13(8-3-1)18-11-6-12-19-16-17-14-9-4-5-10-15(14)20-16/h1-5,7-10H,6,11-12H2
• InChI Key: XDFFZLINXYRGAJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCCCSC2=NC3=CC=CC=C3S2
• Molecular Formula: C16H15NOS2
• Molecular Weight: 301.4 g/mol

Description

2-[(3-phenoxypropyl)thio]-1,3-benzothiazole is a chemical compound that is widely used in scientific research. It is a member of the benzothiazole family of compounds, which have been extensively studied for their various biological activities. The compound has been found to have a variety of potential applications, including as an anti-inflammatory agent, as well as in the treatment of certain types of cancer.

Mechanism of Action

The mechanism of action of 2-[(3-phenoxypropyl)thio]-1,3-benzothiazole is not fully understood, but it is thought to involve the inhibition of certain enzymes and signaling pathways that are involved in inflammation. Specifically, the compound has been shown to inhibit the activity of the enzyme phosphodiesterase 4 (PDE4), which is involved in the production of inflammatory cytokines.
Biochemical and Physiological Effects:
In addition to its anti-inflammatory properties, 2-[(3-phenoxypropyl)thio]-1,3-benzothiazole has been found to have a variety of other biochemical and physiological effects. For example, the compound has been shown to inhibit the growth of certain types of cancer cells, including breast and prostate cancer cells. It has also been found to have antioxidant properties, which may help to protect against oxidative stress and cellular damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(3-phenoxypropyl)thio]-1,3-benzothiazole in lab experiments is its relatively low toxicity and high solubility in water. This makes it a useful compound for studying the effects of anti-inflammatory agents and other bioactive compounds in cell culture and animal models. However, one limitation of the compound is its relatively low potency, which may limit its effectiveness in certain applications.

Future Directions

There are a number of potential future directions for research on 2-[(3-phenoxypropyl)thio]-1,3-benzothiazole. One area of interest is the development of more potent derivatives of the compound, which may have greater anti-inflammatory and anticancer activity. Another area of research involves the use of the compound in combination with other bioactive compounds, such as natural products and synthetic drugs, to enhance its therapeutic effects. Finally, future research may focus on the development of novel drug delivery systems for the compound, which may improve its bioavailability and therapeutic efficacy.

Scientific Research Applications

2-[(3-phenoxypropyl)thio]-1,3-benzothiazole has been extensively studied for its potential applications in scientific research. One of the most promising areas of research involves the compound's anti-inflammatory properties. Studies have shown that the compound can inhibit the production of inflammatory cytokines, which are involved in a variety of inflammatory diseases, such as rheumatoid arthritis and asthma.